1-(4-Chloro-3-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane

• IUPAC Name: 1-(4-chloro-3-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane
• InChI: InChI=1S/C12H12ClIO/c1-15-10-4-8(2-3-9(10)13)11-5-12(14,6-11)7-11/h2-4H,5-7H2,1H3
• InChI Key: QBECTSMUWSKUQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C23CC(C2)(C3)I)Cl
• Molecular Formula: C12H12ClIO
• Molecular Weight: 334.58 g/mol

Description

The compound “1-(4-Chloro-3-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane” is a complex organic molecule. It contains a bicyclic pentane ring, which is a structure of five carbon atoms arranged in a ring. This structure is attached to a phenyl group (a ring of six carbon atoms, typical of benzene) that is substituted with a chlorine atom and a methoxy group (an oxygen atom bonded to a methyl group, -CH3).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the bicyclic pentane ring, the introduction of the iodine atom, and the attachment of the phenyl ring with its substituents. The exact methods would depend on the specific reactions involved, which could include various types of organic reactions such as substitution, addition, or elimination reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as nuclear magnetic resonance (NMR) spectroscopy or X-ray crystallography could be used to determine the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. Alkyl halides, for example, can undergo various types of reactions, including nucleophilic substitution and elimination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its boiling and melting points, its solubility in various solvents, and its reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be used as a drug, for example, its mechanism of action would involve interacting with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a volatile and flammable liquid like pentane, it would need to be handled with care to avoid fire risks.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it shows promise as a drug, for example, future research could focus on optimizing its synthesis, studying its mechanism of action in more detail, and testing its efficacy and safety in clinical trials.